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Abstract
This technical guide provides an in-depth analysis of the core physicochemical properties of

synthetic Almagate, a crystalline hydrated aluminum-magnesium hydroxycarbonate widely

utilized as an antacid. This document collates and presents key quantitative data, details

comprehensive experimental protocols for characterization, and visualizes critical relationships

and workflows to support research and development in the pharmaceutical sciences.

Almagate's unique layered double hydroxide structure confers a rapid onset of action, high

acid-neutralizing capacity, and prolonged buffering effect. This guide serves as a central

resource for understanding and evaluating the material properties of synthetic Almagate.

Introduction
Almagate is a synthetic antacid with the empirical formula Al₂Mg₆(OH)₁₄(CO₃)₂·4H₂O[1]. It

possesses a well-defined crystalline structure, distinguishing it from amorphous antacid

preparations[1][2]. This crystalline nature, specifically its layered double hydroxide (LDH) or

hydrotalcite-like structure, is fundamental to its advantageous physicochemical and therapeutic

properties[2]. The structure consists of positively charged brucite-like layers of magnesium and

aluminum hydroxides, with interlayer anions of carbonate and water molecules that play a

crucial role in its acid-neutralizing mechanism[1][3]. This guide elucidates the key
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physicochemical parameters of synthetic Almagate, offering a technical foundation for its

application in drug development.

Physicochemical Properties
The therapeutic efficacy of Almagate is intrinsically linked to its chemical and physical

characteristics. This section summarizes the core physicochemical properties, with quantitative

data presented in tabular format for clarity and comparative analysis.

Chemical and Structural Properties
Almagate's chemical composition and crystalline structure are defining features that dictate its

reactivity and stability.

Property Value Reference

Empirical Formula Al₂Mg₆(OH)₁₄(CO₃)₂·4H₂O [1]

Molecular Weight ~630.02 g/mol [4]

Chemical Name
Aluminum magnesium

carbonate hydroxide hydrate
[5]

CAS Number 66827-12-1 [3]

Crystal System Rhombohedral [6]

Structure Type
Layered Double Hydroxide

(Hydrotalcite-like)
[2]

Al₂O₃ Content 15.0% - 17.0% [3]

MgO Content 36.0% - 40.0% [3]

CO₂ Content 12.5% - 14.5% [7]

Physical and Performance Properties
The physical properties of Almagate powder, such as particle size and surface area, directly

influence its dissolution rate and reactivity. Its performance as an antacid is quantified by its

acid-neutralizing capacity and buffering action.
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Property Value Reference

Acid Neutralizing Capacity

(ANC)
28.3 mEq HCl/g [8]

Buffering pH Range 3 - 5 [9]

Sodium Content <25 ppm [9]

Thermal Decomposition
Dehydration begins at ~237 °C

(510 K)
[3]

Particle Size Distribution
Data not available in cited

literature.

Specific Surface Area (BET)
Data not available in cited

literature.

Pore Volume
Data not available in cited

literature.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of

Almagate, based on established procedures.

Synthesis of Almagate
The following protocol is adapted from patent literature for the laboratory-scale synthesis of

Almagate[10][11].

Materials:

Aluminum oxide (Al₂O₃)

Magnesium oxide (MgO)

Sodium bicarbonate (NaHCO₃)

Deionized water
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Procedure:

Combine aluminum oxide (10.2 g, 0.1 mol), magnesium oxide (12.9 g, 0.3 mol), and sodium

bicarbonate (12.6 g, 0.15 mol) in a reaction vessel[10].

Add 500 mL of deionized water to the mixture[10].

Stir the suspension vigorously for 15 minutes at room temperature[10].

Heat the reaction mixture to 95-100 °C and maintain this temperature for 6-8 hours with

continuous stirring[10].

Allow the mixture to cool to room temperature[10].

Filter the resulting precipitate and wash thoroughly with deionized water[10].

Dry the collected solid to obtain synthetic Almagate[10].

X-Ray Diffraction (XRD) Analysis
XRD is employed to confirm the crystalline structure of synthetic Almagate.

Instrumentation:

Powder X-ray diffractometer with Cu Kα radiation.

Procedure:

Grind the Almagate sample to a fine powder to ensure random orientation of the crystallites.

Mount the powdered sample onto a sample holder.

Collect the diffraction pattern over a 2θ range of 10-80° with a step size of 0.02° and a

suitable counting time per step.

Analyze the resulting diffractogram by identifying the characteristic peaks of the hydrotalcite-

like structure and comparing them with reference patterns from crystallographic databases.

The primary basal reflection is expected at a low 2θ angle, corresponding to the interlayer

spacing.
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Thermogravimetric Analysis (TGA)
TGA is used to evaluate the thermal stability and decomposition profile of Almagate.

Instrumentation:

Thermogravimetric analyzer.

Procedure:

Place a small, accurately weighed amount of the Almagate sample (typically 5-10 mg) into

the TGA sample pan.

Heat the sample from room temperature to approximately 600 °C at a constant heating rate

(e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

Record the mass loss as a function of temperature.

The TGA curve of Almagate is expected to show distinct mass loss steps corresponding to

the removal of interlayer water (around 30–150°C), dehydroxylation of the brucite-like layers

(around 250–350°C), and decomposition of carbonate anions (around 400–500°C)[3].

Scanning Electron Microscopy (SEM)
SEM is utilized to observe the particle morphology and surface texture of synthetic Almagate.

Instrumentation:

Scanning Electron Microscope.

Procedure:

Mount a small amount of the Almagate powder onto an SEM stub using double-sided

conductive tape.

Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to

prevent charging under the electron beam.

Introduce the coated sample into the SEM chamber.
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Acquire images at various magnifications to visualize the particle shape, size distribution,

and surface features.

Acid Neutralizing Capacity (ANC)
The ANC is a critical performance parameter for antacids. The following is a standardized

titration method.

Materials:

0.1 M Hydrochloric acid (HCl)

0.1 M Sodium hydroxide (NaOH)

pH meter

Procedure:

Accurately weigh a specified amount of Almagate powder.

Add a known excess volume of 0.1 M HCl to the Almagate sample.

Stir the mixture at 37 °C for a defined period (e.g., 1 hour) to simulate gastric conditions.

Titrate the excess HCl with standardized 0.1 M NaOH to a stable endpoint pH of 3.5.

Calculate the ANC in mEq of HCl neutralized per gram of Almagate.

Visualizations
Diagrams illustrating key relationships and workflows are provided below in the DOT language

for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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